Cas no 953231-74-8 (4-fluoro-3-methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide)

• Product Name: 4-fluoro-3-methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide
• CAS No: 953231-74-8
• MF: C₁₈H₂₃FN₂O₂S₂
• MW: 382.515825510025
• CID: 5948414
• PubChem ID: 16888307
• Update Time: 2025-06-14

4-fluoro-3-methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide
• 4-fluoro-3-methyl-N-({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)benzene-1-sulfonamide
• 4-fluoro-3-methyl-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)benzenesulfonamide
• F5017-0889
• AKOS024490225
• 953231-74-8
• 4-fluoro-3-methyl-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]benzenesulfonamide

• Inchi： 1S/C18H23FN2O2S2/c1-14-11-17(4-5-18(14)19)25(22,23)20-12-15-6-8-21(9-7-15)13-16-3-2-10-24-16/h2-5,10-11,15,20H,6-9,12-13H2,1H3
• InChI Key： CVQXHZKHOLJKSF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)F)(NCC1CCN(CC2=CC=CS2)CC1)(=O)=O

Computed Properties

• Exact Mass: 382.11849849g/mol
• Monoisotopic Mass: 382.11849849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 86Ų

Additional information on 4-fluoro-3-methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide

Comprehensive Overview of 4-fluoro-3-methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide (CAS No. 953231-74-8)

The compound 4-fluoro-3-methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide (CAS No. 953231-74-8) is a sulfonamide derivative with a unique molecular structure that combines a fluorinated benzene ring, a thiophene moiety, and a piperidine scaffold. This combination of functional groups makes it a subject of interest in medicinal chemistry and drug discovery. Researchers are particularly intrigued by its potential applications in targeting G protein-coupled receptors (GPCRs) and ion channels, which are critical in neurological and metabolic disorders.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in pharmaceutical applications. The presence of the fluoro and methyl substituents in this molecule enhances its lipophilicity and metabolic stability, making it a promising candidate for further development. The thiophene ring introduces aromaticity and potential interactions with biological targets, while the piperidine moiety contributes to its conformational flexibility.

One of the most searched questions in the field is: "What are the biological activities of sulfonamide derivatives?" This compound, with its unique structure, is hypothesized to exhibit anti-inflammatory, antimicrobial, or even anticancer properties. Current research trends focus on its potential role in modulating neurotransmitter receptors, which could pave the way for novel therapies for conditions like depression or Parkinson's disease.

The synthesis of 4-fluoro-3-methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide involves multi-step organic reactions, including sulfonylation and N-alkylation. Its CAS No. 953231-74-8 serves as a unique identifier in chemical databases, facilitating global research collaboration. Scientists are also exploring its structure-activity relationship (SAR) to optimize its efficacy and reduce potential side effects.

From an industrial perspective, this compound aligns with the growing interest in fluorinated pharmaceuticals, which account for nearly 30% of FDA-approved drugs. The fluoro group's ability to improve bioavailability and binding affinity makes it a hotspot in drug design. Additionally, the thiophene component is gaining attention due to its prevalence in biologically active molecules, such as antiviral and antifungal agents.

Another frequently asked question is: "How does the piperidine ring influence drug potency?" In this molecule, the piperidine ring likely enhances its ability to cross the blood-brain barrier (BBB), a critical factor for CNS-targeting drugs. This feature is particularly relevant given the rising prevalence of neurodegenerative diseases and the need for more effective treatments.

In summary, 4-fluoro-3-methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide represents a fascinating area of research at the intersection of medicinal chemistry and pharmacology. Its structural complexity and potential therapeutic applications make it a compound worth watching in the coming years. As the scientific community continues to unravel its mechanisms, this molecule could contribute significantly to the next generation of targeted therapies.